Cas no 1366798-44-8 (4-(quinolin-2-yl)pyrrolidin-2-one)

• Product Name: 4-(quinolin-2-yl)pyrrolidin-2-one
• CAS No: 1366798-44-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5950087
• PubChem ID: 66106513
• Update Time: 2025-05-20

4-(quinolin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-quinolinyl)-
• 4-(Quinolin-2-yl)pyrrolidin-2-one
• AKOS015449350
• EN300-1857524
• CS-0349551
• 1366798-44-8
• 4-(quinolin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C13H12N2O/c16-13-7-10(8-14-13)12-6-5-9-3-1-2-4-11(9)15-12/h1-6,10H,7-8H2,(H,14,16)
• InChI Key： PHBJKGDPQJWUTI-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC3C(N=2)=CC=CC=3)CC1=O

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 480.1±38.0 °C(Predicted)
• pka: 16.09±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(quinolin-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(quinolin-2-yl)pyrrolidin-2-one (CAS No. 1366798-44-8): Properties, Applications, and Research Insights

4-(quinolin-2-yl)pyrrolidin-2-one (CAS No. 1366798-44-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. This compound combines a quinoline moiety with a pyrrolidinone ring, creating a versatile scaffold for drug discovery and functional material design. Its molecular formula, C₁₃H₁₂N₂O, and molecular weight of 212.25 g/mol make it an attractive candidate for further exploration.

Recent studies highlight the growing interest in quinoline-based compounds like 4-(quinolin-2-yl)pyrrolidin-2-one, particularly in the context of kinase inhibition and neurodegenerative disease research. Researchers are actively investigating its potential as a small molecule modulator for various biological targets. The compound's hydrogen bond acceptor/donor properties and aromatic stacking capability contribute to its diverse interaction profiles with biomolecules.

From a synthetic chemistry perspective, 1366798-44-8 serves as a valuable intermediate for constructing more complex molecular architectures. Its pyrrolidinone ring offers multiple sites for functionalization, enabling the development of structure-activity relationship (SAR) studies. The compound's logP value (predicted to be around 1.5-2.5) suggests favorable drug-like properties, making it particularly interesting for medicinal chemistry applications.

In material science, the π-conjugated system of 4-(quinolin-2-yl)pyrrolidin-2-one has shown promise in organic electronic applications. Researchers are exploring its potential in OLED materials and molecular sensors, capitalizing on its fluorescence properties and electron transport characteristics. The compound's thermal stability (decomposition temperature >250°C) further enhances its suitability for such applications.

Analytical characterization of CAS 1366798-44-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with a melting point range of 180-185°C. Its solubility profile shows moderate dissolution in polar organic solvents like DMSO and methanol, but limited solubility in water, which is an important consideration for formulation development.

The growing demand for novel heterocyclic compounds in drug discovery has positioned 4-(quinolin-2-yl)pyrrolidin-2-one as a valuable building block. Its structural features align with current trends in fragment-based drug design and targeted protein degradation strategies. Researchers are particularly interested in its potential to address undruggable targets through innovative molecular recognition approaches.

Recent patent literature reveals increasing activity around quinoline-pyrrolidinone hybrids, with 1366798-44-8 serving as a key intermediate in several therapeutic areas. These include anti-inflammatory agents, cognitive enhancers, and metabolic disorder treatments. The compound's privileged structure characteristics make it particularly valuable for library synthesis in high-throughput screening campaigns.

From a green chemistry perspective, synthetic routes to 4-(quinolin-2-yl)pyrrolidin-2-one are being optimized to reduce environmental impact. Recent advancements in catalytic methods and microwave-assisted synthesis have improved yields while minimizing waste generation. These developments align with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

In computational chemistry studies, 4-(quinolin-2-yl)pyrrolidin-2-one has been used as a model system for investigating molecular docking and binding affinity predictions. Its moderate size and well-defined pharmacophore features make it ideal for cheminformatics applications and virtual screening protocols. Researchers are particularly interested in its potential interactions with protein kinases and epigenetic regulators.

The compound's stability under various physiological pH conditions has been investigated, showing promising results for oral bioavailability potential. These findings support its use as a lead compound in drug discovery programs. Additionally, its ADMET properties are being systematically evaluated to better understand its drug development potential.

Looking ahead, 4-(quinolin-2-yl)pyrrolidin-2-one continues to attract research attention across multiple disciplines. Its combination of structural versatility, synthetic accessibility, and biological relevance positions it as an important compound in contemporary chemical research. Future directions may include exploration of its chiral derivatives and investigation of its potential in combination therapies for complex diseases.